Cas no 62696-06-4 (Heptane, 4-bromo-4-propyl-)

• Product Name: Heptane, 4-bromo-4-propyl-
• CAS No: 62696-06-4
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 434814
• PubChem ID: 23146760
• Update Time: 2025-04-19

Heptane, 4-bromo-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-bromo-4-propyl-
• 4-bromo-4-propylheptane
• 62696-06-4
• SCHEMBL5520514
• DTXSID20630989

• Inchi： 1S/C10H21Br/c1-4-7-10(11,8-5-2)9-6-3/h4-9H2,1-3H3
• InChI Key： QKZOLNBYNJQRMW-UHFFFAOYSA-N
• SMILES： BrC(CCC)(CCC)CCC

Computed Properties

• Exact Mass: 220.08273
• Monoisotopic Mass: 220.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 71.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0